3-[(8-methoxy-4-methyl-2-quinolinyl)amino]-2-azepanone

• IUPAC Name: 3-[(8-methoxy-4-methylquinolin-2-yl)amino]azepan-2-one
• InChI: InChI=1S/C17H21N3O2/c1-11-10-15(19-13-7-3-4-9-18-17(13)21)20-16-12(11)6-5-8-14(16)22-2/h5-6,8,10,13H,3-4,7,9H2,1-2H3,(H,18,21)(H,19,20)
• InChI Key: NVYWVXCPTYOQFJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=C1C=CC=C2OC)NC3CCCCNC3=O
• Molecular Formula: C17H21N3O2
• Molecular Weight: 299.37 g/mol

Description

3-[(8-methoxy-4-methyl-2-quinolinyl)amino]-2-azepanone is a synthetic compound that has been developed for its potential use in scientific research. It is also known as MQA, and it has been found to have a range of interesting properties that make it a useful tool for studying various biological processes.

Mechanism of Action

The mechanism of action of MQA is not fully understood, but it is thought to involve the binding of the compound to specific sites on proteins or other biomolecules. This binding can then be detected using fluorescence techniques, allowing researchers to study the interactions between different molecules in more detail.
Biochemical and Physiological Effects:
MQA has been found to have a range of biochemical and physiological effects, depending on the specific system being studied. For example, in some cases, MQA has been found to inhibit the activity of certain enzymes, while in other cases it has been found to enhance the activity of other enzymes. It has also been found to have effects on gene expression and protein synthesis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using MQA in lab experiments is its high sensitivity and specificity for detecting protein-DNA interactions. This makes it a useful tool for studying the binding of proteins to DNA in a range of different systems. However, one of the limitations of using MQA is that it can be difficult to work with, and it requires specialized equipment and expertise to use effectively.

Future Directions

There are several potential future directions for research on MQA. One area of interest is in developing new applications for the compound, such as using it as a tool for studying the interactions between proteins and other biomolecules. Another potential direction is in developing new synthesis methods for MQA that are more efficient and cost-effective. Overall, the unique properties of MQA make it a promising tool for scientific research, and further studies are needed to fully understand its potential applications.

Synthesis Methods

The synthesis of MQA is a complex process that involves several steps. The starting materials for the synthesis are 8-methoxy-4-methyl-2-quinolinecarboxylic acid and 2-azepanone. These two compounds are reacted together in the presence of a catalyst to form MQA. The final product is then purified through a series of chromatography steps to obtain a pure sample.

Scientific Research Applications

MQA has been found to have a range of potential applications in scientific research. One of the main uses of MQA is as a fluorescent probe for studying the binding of proteins to DNA. It has also been used as a tool for studying the interactions between proteins and other biomolecules.